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Compound of Interest

Compound Name: 4-(2-Chloroethoxy)benzaldehyde

Cat. No.: B1329871

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-(2-
Chloroethoxy)benzaldehyde (CAS No. 54373-15-8). The information is intended to support
researchers, scientists, and drug development professionals in the safe use and management
of this compound in a laboratory setting. All data is compiled from publicly available safety data
sheets and chemical databases.

Chemical Identification and Physical Properties

4-(2-Chloroethoxy)benzaldehyde is an aromatic aldehyde that is useful in organic synthesis
and proteomics research.[1] A summary of its key chemical and physical properties is provided
below.
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Property Value Source
Molecular Formula CoHoCIO2 PubChem|[2]
Molecular Weight 184.62 g/mol PubChem|[2]
CAS Number 54373-15-8 PubChem|[2]
Appearance Off-white to light yellow solid ChemicalBook
Melting Point 25-30°C ChemicalBook
Boiling Point 138-142°C at 2 Torr ChemicalBook
Density 1.2246 g/cm3 at 25°C ChemicalBook
Solubility No data available

Vapor Pressure

No data available

Hazard Identification and Classification

4-(2-Chloroethoxy)benzaldehyde is classified as a hazardous substance. The following table
summarizes its GHS classification.

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

o 2A o
irritation irritation
Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory 3

o irritation
tract irritation)

Source: European Chemicals Agency (ECHA) via PubChem|2]

Signal Word: Warning

Hazard Pictogram:
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Toxicological Information

There is a lack of specific quantitative toxicological data, such as LD50 (median lethal dose) or
LC50 (median lethal concentration) values, for 4-(2-Chloroethoxy)benzaldehyde in publicly
available literature. However, data for the parent compound, benzaldehyde, is available and
can serve as a reference point for assessing potential toxicity, though it should be interpreted
with caution due to structural differences.

Route of .

Species Value Compound Source
Exposure
Oral LD50 Rat 1300 mg/kg Benzaldehyde NICNAS
Dermal LD50 Rabbit >1250 mg/kg Benzaldehyde NICNAS

_ <5 mg/L (4
Inhalation LC50 Rat Benzaldehyde NICNAS
hours)

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure to 4-(2-
Chloroethoxy)benzaldehyde.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the
appropriate PPE. The following are general recommendations:

» Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.
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» Respiratory Protection: If working in a poorly ventilated area or if dusts/vapors are likely to be
generated, use a NIOSH-approved respirator with an appropriate cartridge.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Do not breathe dust or vapors.
e Wash hands thoroughly after handling.

o Keep away from heat, sparks, and open flames.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.
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A logical workflow for the safe handling of 4-(2-Chloroethoxy)benzaldehyde.
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Emergency Procedures

In the event of an emergency, follow these first aid and spill response measures.

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of skin contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing. Get medical attention if irritation develops.

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures

e Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific hazards arising from the chemical: Hazardous combustion products may include
carbon monoxide, carbon dioxide, and hydrogen chloride gas.

» Protective equipment for firefighters: Wear a self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

e Personal precautions: Wear appropriate personal protective equipment. Evacuate personnel
to a safe area.

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.
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e Methods for cleaning up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

Experimental Protocols for Safety Assessment

While specific experimental data for 4-(2-Chloroethoxy)benzaldehyde is not readily available,
the following are generalized protocols for assessing skin and eye irritation based on OECD
guidelines. These methodologies are standard in toxicological assessments.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.
Methodology:
» Animal Model: Healthy, young adult albino rabbits are typically used.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

e Application: A 0.5 g dose of the solid test substance is applied to a small area (approximately
6 cm?) of intact skin. The substance is typically moistened with a small amount of a suitable
vehicle (e.g., water) to ensure good contact with the skin. The application site is covered with
a gauze patch and semi-occlusive dressing.

o Exposure: The exposure duration is typically 4 hours.

» Observation: After the exposure period, the dressing is removed, and the skin is gently
cleaned. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.

e Scoring: The severity of the skin reactions is scored using a standardized system (e.g.,
Draize scale).
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A generalized workflow for an acute dermal irritation study.
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

Application: A single dose of the test substance (0.1 g for solids) is placed into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
examination includes scoring of the cornea (opacity), iris, and conjunctiva (redness, swelling,
discharge).

Reversibility: The observation period may be extended up to 21 days to assess the
reversibility of any observed effects.

Scoring: The severity of the eye reactions is scored using a standardized system.

Stability and Reactivity

Reactivity: No specific data available, but it is expected to be stable under normal conditions.
Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and hydrogen chloride gas.

Disposal Considerations
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» Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should be treated as the chemical itself.

Conclusion

4-(2-Chloroethoxy)benzaldehyde is a hazardous chemical that requires careful handling to
avoid skin, eye, and respiratory irritation. While specific toxicological data is limited, the
available information indicates that appropriate personal protective equipment and engineering
controls should be used to minimize exposure. In the event of an emergency, the first aid and
spill response procedures outlined in this guide should be followed. Researchers and
laboratory personnel should be thoroughly familiar with the information in this guide before
working with this compound.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety analysis. Users should consult the most up-to-date Safety Data Sheet (SDS)
from their supplier and conduct their own risk assessments before handling 4-(2-
Chloroethoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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